3-Amino-2-bromo-4,6-dimethylpyridine

• IUPAC Name: 2-bromo-4,6-dimethylpyridin-3-amine
• InChI: InChI=1S/C7H9BrN2/c1-4-3-5(2)10-7(8)6(4)9/h3H,9H2,1-2H3
• InChI Key: YHCPMPRWVKYCQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1N)Br)C
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID00365909
• Molecular Weight: 201.06 g/mol
• CAS RN: 104829-98-3

Description

“3-Amino-2-bromo-4,6-dimethylpyridine” is a chemical compound with the empirical formula C7H9BrN2. Its molecular weight is 201.06. This compound is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string of “3-Amino-2-bromo-4,6-dimethylpyridine” is NC1=C(Br)N=C(C)C=C1C. The InChI is 1S/C7H9BrN2/c1-4-3-5(2)10-7(8)6(4)9/h3H,9H2,1-2H3.

Chemical Reactions Analysis

While specific chemical reactions involving “3-Amino-2-bromo-4,6-dimethylpyridine” are not available, a related compound, “2-amino-4,6-dimethylpyrimidine”, can be deprotonated quite easily because the conjugated base is stabilized by resonance and act as a nucleophile attacking aldehyde carbon.

Physical And Chemical Properties Analysis

“3-Amino-2-bromo-4,6-dimethylpyridine” is a solid at room temperature.

Scientific Research Applications

Agrochemical and Pharmaceutical Industries

Summary of the Application

The compound “2-bromo-4,6-dimethylpyridin-3-amine” is used in the synthesis of trifluoromethylpyridines (TFMP), which are key structural motifs in active agrochemical and pharmaceutical ingredients.

Methods of Application or Experimental Procedures

The specific methods of application or experimental procedures were not detailed in the source. However, it is known that the compound is used in the synthesis of TFMP derivatives.

Results or Outcomes

The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

Molecular Modeling and Simulation

Summary of the Application

The compound “2-bromo-4,6-dimethylpyridin-3-amine” can be used in molecular modeling and simulation programs.

Methods of Application or Experimental Procedures

The specific methods of application or experimental procedures were not detailed in the source. However, it is known that the compound can be used in programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD, etc to produce impressive simulation visualizations.

Results or Outcomes

The major outcome of using this compound in molecular modeling and simulation is the production of detailed and accurate visualizations of molecular structures and interactions.

Safety And Hazards

This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

To a solution of 1.80 g (11.0 mmol) of 2-chloro-4,6-dimethyl-pyridin-3-ylamine (prepared as described in J. M. Klunder et al. J. Med. Chem., 35, 1992, 1887-1897) in toluene (10 ml) was added PBr3 (18 ml). The reaction mixture was stirred for 48 h under reflux. After cooling the reaction mixture, it was poured onto ice, basified with NaOH 2 M solution (400 ml) and the aqueous phase was extracted twice with ethyl acetate. The combined organic phases were washed with brine, dried over Na2SO4, filtered and evaporated. The crude residue was purified by flash chromatography (cyclohexane/ethyl acetate 7:3) to yield 2.31 g (38%) of 2-bromo-4,6-dimethyl-pyridin-3-ylamine containing small amount of 2-chloro-4,6-dimethyl-pyridin-3-ylamine as a yellow oil.